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Compound of Interest

Compound Name: Barium chloride monohydrate

Cat. No.: B052603 Get Quote

An In-depth Technical Guide to Barium Chloride Monohydrate (CAS No. 22322-71-0)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Barium Chloride Monohydrate
(BaCl₂·H₂O), a compound of significant interest in various scientific and industrial fields. For

researchers and drug development professionals, its primary importance lies in its well-

characterized ability to act as a potent blocker of inwardly rectifying potassium (KIR) channels,

making it an invaluable tool for studying physiological and pathological processes involving ion

channel function.

Chemical and Physical Properties
Barium chloride is an inorganic salt that is highly soluble in water and hygroscopic, readily

converting to its dihydrate form (BaCl₂·2H₂O) in the presence of moisture. The monohydrate

can be formed by treating the dihydrate with methanol.[1][2][3] Like other soluble barium salts,

it is highly toxic.[3]
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Property Value Reference

CAS Number 22322-71-0 [4]

Molecular Formula BaCl₂H₂O [4]

Molecular Weight 226.25 g/mol [4]

Appearance White crystalline solid [1][3]

Density 3.0979 g/cm³ (dihydrate) [3]

Melting Point
962 °C (1,764 °F; 1,235 K)

(anhydrous)
[3]

Boiling Point 1,560 °C (2,840 °F; 1,830 K) [3]

Solubility in Water
35.8 g/100 mL (20 °C); 59.4

g/100 mL (100 °C)
[3]

Other Solubilities
Soluble in methanol; insoluble

in ethanol and ethyl acetate
[1][3]

Crystal Structure
The crystal structure of barium chloride monohydrate has been determined through electron

diffraction studies.[4] The anhydrous form of barium chloride is polymorphic, existing in two

primary crystal structures depending on the temperature. At room temperature, it adopts an

orthorhombic cotunnite (PbCl₂) structure, which transforms to a cubic fluorite (CaF₂) structure

between 925 and 963 °C.[3] In the cotunnite structure, the large Ba²⁺ ion has a coordination

number of 9.[3]
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Crystallographic
Parameter

Barium Chloride
Monohydrate

Reference

Crystal System Orthorhombic [4]

Space Group P m c n [4]

Lattice Constants
a = 4.51 Å, b = 9.02 Å, c =

11.28 Å
[4]

Lattice Angles α = β = γ = 90° [4]

Synthesis and Thermal Properties
Synthesis from Barium Carbonate
Barium chloride can be readily synthesized in the laboratory by reacting barium carbonate with

hydrochloric acid.[1][5][6]
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Synthesis Workflow

Start: Barium Carbonate (BaCO₃) Slurry

React with Hydrochloric Acid (HCl)
BaCO₃ + 2HCl → BaCl₂ + H₂O + CO₂

Boil Solution
(Optional: Add BaO₂ to precipitate iron impurities)

Hot Filtration

Cool Filtrate to Allow
Crystallization of BaCl₂·2H₂O

Dry Crystals
(e.g., on a warm surface)

Final Product:
Barium Chloride Dihydrate

Click to download full resolution via product page

Caption: Workflow for the laboratory synthesis of Barium Chloride.
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Experimental Protocol: Synthesis

Preparation: Create a slurry by mixing a predetermined amount of barium carbonate with

distilled water in a glass beaker (e.g., for every 1 gram of BaCO₃, use 5 ml of water).[5]

Reaction: Slowly add a slight excess of 10% hydrochloric acid to the slurry while stirring.[5]

Perform this step in a well-ventilated area as toxic hydrogen sulfide may be produced from

impurities.[5] The mixture will froth due to the release of CO₂ gas.[5]

Purification: Once the reaction is complete (i.e., the solution is neutral), boil the solution. If

iron impurities are present, they can be precipitated by adding a small amount of barium

peroxide and boiling for 5 minutes.[6]

Filtration: Filter the hot solution to remove any insoluble impurities.[6]

Crystallization: Allow the clear filtrate to cool slowly, which will cause crystals of barium

chloride dihydrate (BaCl₂·2H₂O) to form.[1]

Drying: Collect the crystals by filtration and dry them on a warm surface to yield the final

product.[5]

Thermal Decomposition
Barium chloride dihydrate is stable at room temperature but loses its water of crystallization

upon heating. It first converts to the monohydrate and subsequently to the anhydrous form.[1]

[3][7]
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Thermal Dehydration Pathway

BaCl₂·2H₂O
(Dihydrate)

BaCl₂·H₂O
(Monohydrate)

> 55 °C
- H₂O

BaCl₂
(Anhydrous)

> 121 °C
- H₂O

Click to download full resolution via product page

Caption: Thermal dehydration of Barium Chloride Dihydrate.

Analytical Methodologies
Several methods are employed for the analysis and standardization of barium chloride.

Experimental Protocol: Gravimetric Analysis of Hydrate This procedure determines the number

of water molecules in a barium chloride hydrate sample.[8][9]

Initial Weighing: Accurately weigh a clean, dry crucible and lid.

Sample Addition: Add a known mass of the barium chloride hydrate sample to the crucible

and weigh it again.

Heating: Heat the crucible, lid, and sample gently at first, then more strongly for about 20

minutes to drive off the water of crystallization.[8]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 13 Tech Support

https://www.benchchem.com/product/b052603?utm_src=pdf-body-img
https://m.youtube.com/watch?v=7odndKXhJgw
https://m.youtube.com/watch?v=yWudv3Olst4
https://m.youtube.com/watch?v=7odndKXhJgw
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b052603?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cooling & Final Weighing: Allow the crucible to cool in a desiccator to prevent reabsorption of

moisture, then weigh it.

Calculation: The mass of water lost is the difference between the mass before and after

heating. From this, the mole ratio of water to anhydrous barium chloride can be calculated to

determine the hydrate's formula.[9]

Experimental Protocol: Standardization by Titration This method standardizes a barium chloride

solution using a primary standard.

Preparation: Pipette a precise volume (e.g., 10.0 ml) of the prepared barium chloride solution

into a flask.[10]

Reagent Addition: Add 60 ml of water, 3 ml of strong ammonia solution, and 0.5-1 mg of

metalphthalein indicator.[10]

Titration: Titrate the solution with a standardized 0.05 M disodium edetate solution.[10]

Endpoint: As the solution begins to decolorize, add 50 ml of ethanol (95%) and continue

titrating until the bluish-violet color is discharged.[10]

Calculation: The concentration of the barium chloride solution can be determined based on

the stoichiometry of the reaction.
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Analytical Workflow for Sulfate Test

Start: Aqueous Sample
(Potentially containing SO₄²⁻)

Add Barium Chloride (BaCl₂) solution

Precipitation Reaction:
Ba²⁺(aq) + SO₄²⁻(aq) → BaSO₄(s)

Observe for White Precipitate
(Barium Sulfate)

Presence of Precipitate
Confirms Sulfate Ions

Click to download full resolution via product page

Caption: Workflow for the qualitative analysis of sulfate ions.

Biological Activity and Mechanism of Action
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For drug development professionals, the most critical property of barium chloride is its action

on potassium channels. Barium ions are potent blockers of inwardly rectifying potassium (KIR)

channels.[11][12] These channels are crucial for maintaining the resting membrane potential in

many excitable cells, such as neurons and cardiac myocytes.[13]

By blocking KIR channels, barium chloride induces depolarization of the cell membrane.[11]

This depolarization leads to the opening of voltage-dependent calcium channels, causing an

influx of calcium ions and triggering various cellular responses, most notably smooth muscle

contraction.[11] This mechanism makes BaCl₂ a standard tool for studying vasorelaxation and

testing the efficacy of spasmolytic agents.[11] While primarily known as a blocker, barium can

also activate certain classes of potassium channels under specific experimental conditions.[14]
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Signaling Pathway of Barium Chloride Action

Barium Chloride (BaCl₂)
Provides Ba²⁺ ions

Inwardly Rectifying
Potassium (KIR) Channel

Blocks

Membrane Depolarization
(Reduced K⁺ efflux)

Inhibits K⁺ current

Voltage-Gated
Calcium (Ca²⁺) Channel

Activates

Increased Intracellular Ca²⁺

Opens

Cellular Response
(e.g., Smooth Muscle Contraction)

Triggers
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Caption: Mechanism of action of Barium Chloride on excitable cells.
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Toxicology and Safety
Barium chloride and other soluble barium salts are highly toxic if ingested or inhaled.[15][16]

The toxicity stems from its ability to block potassium channels, leading to hypokalemia, and its

effects on the cardiovascular, nervous, and gastrointestinal systems.[17][18]

Symptoms of Acute Exposure: Ingestion can cause severe abdominal pain, vomiting, watery

and bloody diarrhea, muscle twitching, confusion, and hypertension.[15] This can progress to

paralysis of respiratory muscles, cardiac irregularities, and potentially death.[16]

Safety Precautions: Handle with care using appropriate personal protective equipment (PPE),

including gloves and safety glasses. Work in a well-ventilated area or under a fume hood to

avoid inhaling dust.[19] In case of ingestion, a soluble sulfate salt (e.g., sodium sulfate or

magnesium sulfate) can be administered as an antidote, as it precipitates the toxic barium ions

into non-toxic barium sulfate.[1]

Toxicity Data Value Species Reference

Oral LD₅₀ 118 mg/kg Rat [19]

Oral LD₅₀ (BaCl₂) 408-419 mg/kg Rat [15]

Intraperitoneal LD₅₀

(BaCl₂)
51 mg/kg Mouse [15]

Target Organs

Kidneys, heart,

nerves, GI system,

bone marrow, spleen,

liver

- [17][19]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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